Cas no 1803757-39-2 (Ethyl 3-cyano-5-iodo-4-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-5-iodo-4-mercaptobenzoate
• CAS No: 1803757-39-2
• MF: C₁₀H₈INO₂S
• MW: 333.145493507385
• CID: 4958957
• Update Time: 2025-06-13

Ethyl 3-cyano-5-iodo-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-iodo-4-mercaptobenzoate

• Inchi： 1S/C10H8INO2S/c1-2-14-10(13)6-3-7(5-12)9(15)8(11)4-6/h3-4,15H,2H2,1H3
• InChI Key： GAUSXFRMJNUJCI-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C=C(C(=O)OCC)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-5-iodo-4-mercaptobenzoate

Comprehensive Overview of Ethyl 3-cyano-5-iodo-4-mercaptobenzoate (CAS No. 1803757-39-2)

Ethyl 3-cyano-5-iodo-4-mercaptobenzoate (CAS No. 1803757-39-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a benzoate ester backbone with functional groups such as cyano, iodo, and mercapto, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its reactivity and stability under various conditions are critical.

The growing demand for high-performance intermediates in the chemical industry has led to increased searches for compounds like Ethyl 3-cyano-5-iodo-4-mercaptobenzoate. Users often inquire about its synthesis methods, solubility, and storage conditions, reflecting a need for practical handling guidelines. Additionally, its role in cross-coupling reactions—a hot topic in modern organic chemistry—has sparked discussions about its efficiency compared to other halogenated benzoates. This aligns with the broader trend of optimizing sustainable chemical processes, a key focus in both academic and industrial settings.

From a structural perspective, the presence of the iodo and mercapto groups in Ethyl 3-cyano-5-iodo-4-mercaptobenzoate enables diverse functionalization pathways. These groups are pivotal in palladium-catalyzed reactions, which are widely used to construct carbon-carbon and carbon-heteroatom bonds. Such reactions are fundamental in developing active pharmaceutical ingredients (APIs) and advanced materials. Recent studies highlight its utility in creating heterocyclic scaffolds, a class of compounds prevalent in drugs targeting metabolic and neurological disorders.

Another area of interest is the compound's stability under ambient conditions. Unlike some reactive intermediates, Ethyl 3-cyano-5-iodo-4-mercaptobenzoate exhibits moderate shelf life when stored properly, reducing logistical challenges for researchers. This property, combined with its compatibility with common solvents like DMSO and ethanol, enhances its practicality in laboratory workflows. Frequently asked questions also revolve around its purification techniques, with chromatography and recrystallization being the most recommended methods.

In the context of green chemistry, the compound's potential for atom-efficient transformations is noteworthy. Its cyano group can serve as a precursor for amides or carboxylic acids, minimizing waste generation—a priority for industries aiming to reduce environmental impact. This aligns with the surge in searches for eco-friendly synthetic routes and biodegradable intermediates, reflecting shifting regulatory and consumer preferences.

Looking ahead, Ethyl 3-cyano-5-iodo-4-mercaptobenzoate is poised to play a pivotal role in precision medicine and catalysis research. Its multifunctional design allows for tailored modifications, addressing challenges in targeted drug delivery and catalyst design. As the scientific community continues to explore its applications, this compound exemplifies the intersection of innovation and practical utility in modern chemistry.